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Compound of Interest

Compound Name:
N-Ethyl-7-methoxyquinoline-8-

sulfonamide

Cat. No.: B13212029

Get Quote

Executive Summary & Mechanism of Action
N-Ethyl-7-methoxyquinoline-8-sulfonamide is a synthetic small-molecule probe belonging to

the quinoline-sulfonamide class. While historically explored for antimicrobial properties, recent

oncology research has repositioned this scaffold as a potent modulator of tumor metabolism

and pH regulation.

Core Mechanisms
Carbonic Anhydrase Inhibition (CAIX/XII): The sulfonamide moiety acts as a zinc-binding

group (ZBG), competitively inhibiting Carbonic Anhydrase IX (CAIX). This enzyme is

overexpressed in hypoxic tumor niches, regulating intracellular pH (pHi) to prevent acidosis-

induced apoptosis while acidifying the extracellular matrix (pHe) to promote metastasis.

PKM2 Modulation: Emerging evidence suggests quinoline-8-sulfonamides can allosterically

modulate Pyruvate Kinase M2 (PKM2), shifting the Warburg effect and forcing cancer cells

away from aerobic glycolysis.

Therapeutic Relevance[1][2][3][4][5][6][7][8]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13212029#bc-rfq
https://www.benchchem.com/product/b13212029/docs?utm_src=pdf-body#application-note-n-ethyl-7-methoxyquinoline-8-sulfonamide-in-cancer-cell-line-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13212029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Indications: Hypoxic solid tumors (e.g., Triple-Negative Breast Cancer, Glioblastoma,

Non-Small Cell Lung Cancer).

Key Cell Lines: MDA-MB-231 (High CAIX, Hypoxic), A549 (PKM2 dependent), MCF-7.

Chemical Preparation & Handling[1][9][10]
Safety Note: This compound is a sulfonamide derivative.[1] Handle with standard PPE. It is

generally non-volatile but may be an irritant.

Reagent Specifications
Molecular Weight: ~266.32 g/mol (Estimate based on structure).

Appearance: White to off-white crystalline solid.

Solubility: Poor in water; Soluble in DMSO (>20 mg/mL) and Ethanol.

Stock Solution Protocol (10 mM)
Weigh 2.66 mg of N-Ethyl-7-methoxyquinoline-8-sulfonamide.

Add 1.0 mL of sterile, anhydrous DMSO (Dimethyl Sulfoxide).

Vortex vigorously for 30 seconds until fully dissolved.

Aliquot into 50 µL volumes in amber microtubes (light sensitive).

Storage: -20°C (Stable for 6 months). Avoid freeze-thaw cycles >3 times.

Experimental Protocols
Protocol A: Differential Cytotoxicity (Normoxia vs.
Hypoxia)
Rationale: As a CAIX inhibitor, the compound should exhibit higher potency under hypoxic

conditions where CAIX is upregulated.

Materials:
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Cell Line: MDA-MB-231 (Breast Cancer).

Hypoxia Chamber (1% O2, 5% CO2) vs. Standard Incubator (21% O2).

Reagent: CCK-8 or MTT Assay Kit.

Workflow:

Seeding: Plate 5,000 cells/well in 96-well plates. Allow attachment for 24h.

Induction: Place one set of plates in the Hypoxia Chamber for 24h prior to treatment to

induce CAIX expression. Keep the control set in Normoxia.

Treatment: Prepare serial dilutions of the compound (0.1 µM – 100 µM) in media.

Control: 0.1% DMSO (Vehicle).

Positive Control:[2][3] Acetazolamide (100 µM).

Incubation: Treat cells for 48h under their respective oxygen conditions.

Readout: Add CCK-8 reagent, incubate 2h, and measure Absorbance at 450 nm.

Data Analysis: Calculate IC50 for both conditions. A Hypoxia Cytotoxicity Ratio (HCR) > 2.0

indicates specific targeting of the hypoxic phenotype.

Condition IC50 (µM) Interpretation

Normoxia (21% O2) > 50 µM
Low toxicity to oxygenated

tissue (Safety profile).

Hypoxia (1% O2) < 10 µM
High potency in tumor

microenvironment.

Protocol B: Metabolic Shift Assay (Lactate Production)
Rationale: If the compound modulates PKM2 or inhibits CAIX, it will disrupt the glycolytic efflux

(Warburg effect), measurable via lactate secretion.
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Workflow:

Seed: A549 cells (2 x 10^5 cells/well) in 6-well plates.

Starve: Switch to low-serum media (1% FBS) for 12h.

Treat: Incubate with IC50 concentration (determined from Protocol A) for 24h.

Harvest Media: Collect supernatant. Centrifuge at 10,000 x g for 5 min to remove debris.

Assay: Use a colorimetric L-Lactate Assay Kit.

Mix 50 µL supernatant + 50 µL Reaction Mix.

Incubate 30 min at Room Temp.

Measure OD 570 nm.

Normalization: Normalize lactate concentration to total protein content (BCA Assay) of the

cell lysate.

Pathway Visualization
Mechanism of Action: Hypoxia & pH Regulation
The following diagram illustrates how N-Ethyl-7-methoxyquinoline-8-sulfonamide disrupts

the survival machinery of hypoxic cancer cells.
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Figure 1: Mechanism of Action. The compound inhibits CAIX, preventing the regulation of

intracellular pH in hypoxic cells, leading to intracellular acidosis and apoptosis, while blocking

extracellular acidification that drives metastasis.

Experimental Workflow: Target Validation
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Figure 2: Validation Workflow. A multi-parametric approach to confirm activity dependent on the

hypoxic phenotype.
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PubChem.Compound Summary: N-(7-methylquinolin-8-yl)quinoline-8-sulfonamide.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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